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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

Apiezon L Grease is a premier, silicone and halogen-free ultra-high vacuum (UHV) grease

renowned for its exceptional performance in scientific and industrial applications.[1][2][3]

Esteemed by organizations such as NASA, The European Space Agency, and NATO, this

grease is engineered for ambient temperature applications requiring excellent lubrication and

minimal contamination.[2][3][4] Its unique formulation as a hydrocarbon-based grease provides

significant advantages in sensitive vacuum systems and analytical techniques.

Core Properties and Applications
Apiezon L Grease is specifically designed for use in UHV systems, offering the lowest vapor

pressure among all Apiezon products.[1][4] This makes it an ideal choice for applications where

a high vacuum is critical. It is widely used for lubricating and sealing ground glass joints in

vacuum systems, as well as in the manufacturing and servicing of high-performance vacuum

pumps.[4][5]

One of the key features of Apiezon L is its freedom from silicone. This eliminates the issues of

'creep' and 'carry over' commonly associated with silicone-based greases, which can lead to

sample contamination.[1][2] Consequently, it is frequently used in analytical techniques like

mass spectrometry and infrared spectroscopy, where sample purity is paramount.[4][6]

The grease also exhibits a powerful 'gettering' action, meaning it can absorb harmful greasy

and chemical impurities from metal and glass surfaces, which is particularly beneficial in the

electronics industry.[1][2] Furthermore, its hydrocarbon base provides inherent radiation

resistance.[2][4] While other greases like esters and silicones may decompose at radiation
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levels of 0.1 MGy or less, Apiezon L maintains its lubricating properties with only a minor

increase in stiffness when exposed to 4 MeV electrons up to 1 MGy.[2][4][7]

Quantitative Data
The physical, thermal, and electrical properties of Apiezon L Grease are summarized in the

tables below for easy reference and comparison.

Physical and Thermal Properties

Property Value Test Method

Vapor Pressure at 20°C 7 x 10⁻¹¹ Torr -

Typical Working Temperature

Range
10 to 30°C (50 to 86°F) -

Dropping Point 42 to 52°C ASTM D566

Relative Density at 20°C 0.896 -

Thermal Conductivity at 20°C 0.194 W/m°C -

Coefficient of Expansion per

°C (20-30°C)
0.00076 -

Outgassing Characteristics <1% TML, <0.1% CVCM ASTM E595

Mechanical and Electrical Properties
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Property Value Test Method

Lubricity (4 Ball Test) 150 kg ASTM D2596

Volume Resistivity 1.2 x 10¹⁶ Ω cm -

Permittivity 2.3 -

Loss Tangent <0.0001 -

Surface Breakdown at Flash

Over
24 kV -

Electrical Strength 730 V/mil -

Experimental Protocols
The technical data for Apiezon L Grease often references standardized test methods from

ASTM International. The specific experimental protocols are detailed within the documentation

for each standard.

ASTM D566 - Standard Test Method for Dropping Point of Lubricating Grease: This test

determines the temperature at which a grease passes from a semi-solid to a liquid state

under specific test conditions. A sample of the grease in a cup is heated at a prescribed rate,

and the temperature at which the first drop of material falls from the cup is recorded as the

dropping point.

ASTM E595 - Standard Test Method for Total Mass Loss and Collected Volatile Condensable

Materials from Outgassing in a Vacuum Environment: This method is used to determine the

outgassing properties of materials in a vacuum. A material sample is heated to 125°C at a

vacuum of less than 5 x 10⁻⁵ torr for 24 hours. The total mass loss (TML) and the amount of

collected volatile condensable materials (CVCM) on a cooled collector plate are measured.

ASTM D2596 - Standard Test Method for Measurement of Extreme-Pressure Properties of

Lubricating Grease (Four-Ball Method): This test evaluates the load-carrying capacity of a

lubricating grease. It involves rotating a steel ball under a specified load against three

stationary steel balls, all lubricated with the grease sample. The test measures the load at

which welding of the balls occurs.
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Material Compatibility and Cleaning
The compatibility of Apiezon L Grease with various materials is a critical consideration for its

application. The following diagram illustrates its compatibility and incompatibility with common

O-ring materials and seals.
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Compatible Materials

Incompatible Materials

Viton

Silicone

Nitrile

Nylon

Polyurethane

Polyethylene

Polypropylene

EPDM

EPR

Butyl Rubber

PVC Seals

Apiezon L Grease

Compatible with

Not compatible with

Click to download full resolution via product page

Caption: Material compatibility of Apiezon L Grease.
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Proper cleaning and removal of Apiezon L Grease are essential to maintain the cleanliness of

vacuum systems. The grease is soluble in hydrocarbon solvents but not in alcohols or ketones.

[1][8] The recommended cleaning procedure is outlined below.

Start Cleaning

Wipe with a soft, clean, lint-free cloth to remove excess grease.

Wash with warm soapy water or a hydrocarbon solvent (Toluene, Xylene, Limonene).

Rinse the surface thoroughly.

Surface is Clean

Click to download full resolution via product page

Caption: Recommended cleaning workflow for Apiezon L Grease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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